Cas no 857220-05-4 ((4,6-dimethylpyridin-3-yl)methanamine dihydrochloride)

• Product Name: (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride
• CAS No: 857220-05-4
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD18071192
• CID: 4660807
• PubChem ID: 53398791
• Update Time: 2025-10-28

(4,6-dimethylpyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4,6-dimethyl-3-pyridinyl)methyl]amine dihydrochloride
• (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride
• CS-0280685
• (4,6-dimethylpyridin-3-yl)methanamine;dihydrochloride
• EN300-249284
• [(4,6-dimethyl-3-pyridinyl)methyl]aminedihydrochloride
• [(4,6-Dimethyl-3-pyridinyl)methyl]amine diHCl
• 1-(4,6-Dimethylpyridin-3-yl)methanamine dihydrochloride
• MFCD18071192
• 4,6-Dimethyl-3-pyridinemethanamine dihydrochloride
• F88307
• BS-39019
• SCHEMBL5010733
• 857220-05-4
• DB-153113

• MDL： MFCD18071192
• Inchi： 1S/C8H12N2.2ClH/c1-6-3-7(2)10-5-8(6)4-9;;/h3,5H,4,9H2,1-2H3;2*1H
• InChI Key： NLLHZWXRLYZFOT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(CN)C(C)=CC=1C

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride

Introduction to (4,6-Dimethylpyridin-3-yl)methanamine Dihydrochloride (CAS No. 857220-05-4)

(4,6-Dimethylpyridin-3-yl)methanamine dihydrochloride (CAS No. 857220-05-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(aminomethyl)-4,6-dimethylpyridinium dihydrochloride, is a derivative of pyridine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride consists of a pyridine ring substituted with two methyl groups at the 4 and 6 positions, and an amino group attached to the 3-position through a methylene bridge. The presence of the dihydrochloride salt form ensures its stability and solubility in aqueous media, making it suitable for various biological assays and drug development processes.

Recent research has highlighted the potential of (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride in several therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride has also been explored for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride have been extensively studied to optimize its use in drug development. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical evaluation.

Furthermore, (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride has been investigated for its neuroprotective effects. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective properties are attributed to its ability to enhance mitochondrial function and reduce oxidative damage.

The synthesis of (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4,6-dimethylpyridine with formaldehyde to form the corresponding iminium salt, which is then reduced to yield the desired amine product. The final step involves the formation of the dihydrochloride salt by treating the free amine with hydrochloric acid.

In terms of safety, (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride has been evaluated for its toxicity and potential side effects. Preclinical studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further safety assessments are necessary to ensure its suitability for human use.

The market potential for (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride is substantial given its diverse therapeutic applications. The growing prevalence of viral infections, inflammatory diseases, and neurodegenerative disorders presents significant opportunities for this compound in both pharmaceutical and biotechnology industries. Companies involved in drug discovery and development are increasingly interested in exploring its potential as a lead compound for new drug formulations.

In conclusion, (4,6-dimethylpyridin-3-yl)methanamine dihydrochloride (CAS No. 857220-05-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing medical treatments.